2-(2-Hydroxyethoxy)-4,5-dinitrophenol

• CAS No.: 105780-31-2
• Molecular Formula: C8H8N2O7
• Molecular Weight: 244.16 g/mol
• IUPAC Name: 2-(2-hydroxyethoxy)-4,5-dinitrophenol
• InChI: InChI=1S/C8H8N2O7/c11-1-2-17-8-4-6(10(15)16)5(9(13)14)3-7(8)12/h3-4,11-12H,1-2H2
• InChI Key: XPNCLRZKSGBTJT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1O)OCCO)[N+](=O)[O-])[N+](=O)[O-]

Description

2-(2-Hydroxyethoxy)-4,5-dinitrophenol is a phenolic compound featuring a hydroxyethoxy (–OCH2CH2OH) substituent at the ortho position relative to the hydroxyl group, with nitro (–NO2) groups at the para and adjacent meta positions (4 and 5). This structure confers unique physicochemical properties, including altered solubility, acidity, and reactivity compared to simpler dinitrophenol derivatives.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

2-(2,4-Dinitrophenoxy)ethanol ()

• Structure: A phenoxyethanol derivative with nitro groups at positions 2 and 4 of the benzene ring.
• Key Differences: The nitro groups are positioned at 2 and 4 (vs. 4 and 5 in the target compound). The substituent is a phenoxyethoxy (–OCH2CH2OH) group rather than a hydroxyethoxy directly attached to the phenol.
• Implications: The 2,4-dinitro configuration is more common in industrial applications (e.g., dyes, explosives) . The phenoxyethoxy group may reduce water solubility compared to the hydroxyethoxy group in the target compound.

2,4-Dinitrophenol ()

• Structure: A phenol with nitro groups at positions 2 and 4.
• Key Differences :
  • Lacks the hydroxyethoxy substituent.
  • Nitro groups are in positions 2 and 4 (electron-withdrawing meta/para-directing).
• Implications: 2,4-Dinitrophenol is a well-characterized uncoupling agent in mitochondrial respiration with high toxicity . The absence of the hydroxyethoxy group likely increases volatility and decreases solubility compared to the target compound.

2-Hydroxyethyl Picramic Acid ()

• Structure: Features a 4,6-dinitro configuration with an amino (–NH–CH2CH2OH) group at position 2.
• Key Differences: Substitution includes an amino group (electron-donating) instead of a hydroxyethoxy. Nitro groups at 4 and 6 (vs. 4 and 5).
• The 4,6-dinitro configuration may alter UV absorption properties compared to 4,5-dinitro derivatives.

Physicochemical Properties

While direct data for 2-(2-Hydroxyethoxy)-4,5-dinitrophenol is unavailable, inferences can be drawn from analogs:

Property	2-(2-Hydroxyethoxy)-4,5-dinitrophenol (Inferred)	2,4-Dinitrophenol	2-(2,4-Dinitrophenoxy)ethanol
Molecular Formula	C8H8N2O7	C6H4N2O5	C8H8N2O7
Nitro Group Positions	4,5	2,4	2,4
Solubility	Moderate (due to –OCH2CH2OH)	Low	Low to moderate
Acidity (pKa)	~4–5 (stronger than phenol)	~4.0	~4.5
Toxicity	Likely high (uncoupling agent)	High	Moderate

• Acidity: The nitro groups at 4 and 5 enhance acidity, but the hydroxyethoxy group (electron-donating via oxygen) may slightly counteract this effect compared to 2,4-dinitrophenol.
• Solubility: The hydroxyethoxy group likely improves water solubility relative to non-polar derivatives like 2,4-dinitrophenol.